N-(4-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C21H21N5O5/c1-30-16-7-3-14(4-8-16)22-18(27)13-26-20(29)19(28)25-12-11-24(21(25)23-26)15-5-9-17(31-2)10-6-15/h3-10H,11-13H2,1-2H3,(H,22,27)
• InChI Key: COSQGQURDZIUHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C21H21N5O5
• Molecular Weight: 423.4 g/mol
• CAS No.: 941959-35-9

Description

N-(4-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O5 and its molecular weight is 423.429. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and COX Inhibitory Activity

Researchers synthesized derivatives that include a 4-methoxyphenyl group and investigated their cyclooxygenase (COX) inhibitory activities. Notably, compounds with this structure exhibited strong inhibitory activity on the COX-2 enzyme, indicating potential applications in addressing inflammation-related conditions or diseases. This is supported by molecular docking studies affirming the molecule's COX-2 selectivity (Ertas et al., 2022).

2. Anticancer and Antimicrobial Activity

The compound's derivatives have been tested for their anticancer activities against various cancer cell lines, showcasing their potential as therapeutic agents. Additionally, these compounds have demonstrated antimicrobial activities, suggesting a scope for development into treatments for infections (Kumar et al., 2019).

3. Anti-Inflammatory and Analgesic Agents

Newly synthesized compounds derived from the chemical structure have shown significant analgesic and anti-inflammatory activities. These compounds have been observed to inhibit COX enzymes effectively, indicating their potential use in pain relief and inflammation management (Abu‐Hashem et al., 2020).

4. Cytotoxic Activity and Apoptosis Induction

Derivatives of this compound have been studied for their cytotoxic activity against various cancer cell lines. The introduction of specific groups on the phenyl ring has been found to modulate the cytotoxic activity, and certain derivatives have shown promising results in inducing apoptosis in cancer cells (Akbarzadeh et al., 2015).

5. Corrosion Inhibition

The compound and its derivatives have been examined as corrosion inhibitors, particularly in steel. The inhibition efficiency was found to increase with the concentration of the inhibitor, suggesting potential industrial applications in protecting metals from corrosion (Yadav et al., 2015).